Cas no 102714-93-2 (4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl)

• Product Name: 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• CAS No: 102714-93-2
• MF: C₃₀H₄₁F
• MW: 420.644952535629
• MDL: MFCD11053361
• CID: 139497
• PubChem ID: 15606631
• Update Time: 2025-06-27

4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2-fluoro-4,4'-bis(trans-4-propylcyclohexyl)-
• 1,1′-BIPHENYL, 2-FLUORO-4,4′-BIS(TRANS-4-PROPYLCYCLOHEXYL)-
• 2-fluoro-4-(4-propylcyclohexyl)-1-[4-(4-propylcyclohexyl)phenyl]benzene
• 4,4-Bis(Trans-4-Propylcyclohexyl)-2-Fluorobiphenyl
• 1,1'-Biphenyl, 2-fluoro-4,4'-bis(4-propylcyclohexyl)-, [trans(trans)]-
• 3-HB(F)BH-3
• 4-(trans-4-Propylcyclohexyl)-2-fluoro-4'-(trans-4-propylcyclohexyl)biphenyl
• 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• CBC 33F
• trans(trans)-2-Fluoro-4,4'-bis(4-n-propylcyclohexyl)-1,1'-biphenyl
• 2-Fluoro-4,4'-bis((1s,4r)-4-propylcyclohexyl)-1,1'-biphenyl
• 2-Fluoro-4,4'-bis(trans-4-propylcyclohexyl)biphenyl
• 2-Fluoro-4,4'-bis[(1alpha)-4beta-propylcyclohexyl]biphenyl
• 2~3~-Fluoro-1~4~,4~4~-dipropy
• F1217
• trans,trans-2-Fluoro-4,4'-bis-(4-propyl-cyclohexyl)-biphenyl
• C14026
• CS-0365104
• AS-70777
• 1,1-Biphenyl,2-fluoro-4,4-bis(trans-4-propylcyclohexyl)-
• SCHEMBL165845
• C30H41F
• SCHEMBL19789502
• SCHEMBL8831577
• SCHEMBL13433631
• SCHEMBL165846
• 2-FLUORO-4,4'-BIS[(1S,4R)-4-PROPYLCYCLOHEXYL]-1,1'-BIPHENYL
• MFCD11053361
• AKOS022179684
• 1,1'-Biphenyl, 2-fluoro-4,4'-bis(trans-4-propylcyclohexyl)-
• 102714-93-2
• DTXSID00575647
• 2-Fluoro-4,4'-bis(trans-4-propylcyclohexyl)biphenyl, 97%
• 4,4 inverted exclamation marka-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl
• SRJLZDPWUSOULH-UHFFFAOYSA-N

• MDL： MFCD11053361
• Inchi： 1S/C30H41F/c1-3-5-22-7-11-24(12-8-22)25-15-17-27(18-16-25)29-20-19-28(21-30(29)31)26-13-9-23(6-4-2)10-14-26/h15-24,26H,3-14H2,1-2H3
• InChI Key： SRJLZDPWUSOULH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCC(CCC)CC1)C1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 420.31900
• Monoisotopic Mass: 420.31922947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 11.4

Experimental Properties

• PSA: 0.00000
• LogP: 9.64050

Additional information on 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl

Introduction to 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl (CAS No. 102714-93-2)

4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl, with the CAS number 102714-93-2, is a high-performance liquid crystal material that has gained significant attention in the field of display technology and materials science. This compound is characterized by its unique molecular structure, which combines fluoro-substitution and cyclohexyl moieties, making it highly suitable for various applications in liquid crystal displays (LCDs) and other advanced technological devices.

The molecular formula of 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl is C₂₈H₃₆F, and its molecular weight is approximately 395.6 g/mol. The compound exhibits excellent thermal stability and a wide nematic phase range, which are crucial properties for its use in liquid crystal mixtures. These features enable it to maintain its liquid crystalline state over a broad temperature range, enhancing the performance and reliability of LCDs.

Recent research has focused on optimizing the properties of 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl for specific applications. For instance, studies have explored the impact of fluoro-substitution on the dielectric anisotropy and elastic constants of liquid crystals. Fluoro-substituted biphenyls like 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl have been shown to exhibit enhanced dielectric anisotropy, which is beneficial for improving the response time and contrast ratio in LCDs.

In addition to its use in display technology, 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl has also been investigated for potential applications in other areas such as organic electronics and photovoltaic devices. The cyclohexyl moieties in the molecule contribute to its high thermal stability and low viscosity, making it a promising candidate for use in organic field-effect transistors (OFETs) and organic solar cells.

The synthesis of 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl typically involves multi-step processes, including the formation of the fluoro-substituted biphenyl core and the subsequent introduction of the cyclohexyl groups. Advanced synthetic methods have been developed to improve the yield and purity of the final product, ensuring that it meets the stringent requirements of industrial applications.

Safety and environmental considerations are also important aspects when handling 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and following guidelines for storage and disposal.

In conclusion, 4,4'-Bis(trans-4-propylcyclohexyl)-2-fluorobiphenyl (CAS No. 102714-93-2) is a versatile liquid crystal material with a wide range of applications in display technology and advanced materials science. Its unique molecular structure and favorable properties make it an essential component in the development of high-performance LCDs and other technological devices. Ongoing research continues to explore new avenues for optimizing its performance and expanding its potential uses.